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Cat. No.: B15580044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nemiralisib Succinate, also known as GSK2269557, is a potent and highly selective inhibitor

of the phosphoinositide 3-kinase delta (PI3Kδ) isoform.[1] PI3Kδ is predominantly expressed in

hematopoietic cells and plays a critical role in the activation and function of immune cells,

making it a compelling therapeutic target for a range of inflammatory and autoimmune

diseases. These application notes provide a comprehensive guide to dosing considerations for

Nemiralisib Succinate in mouse models of inflammatory diseases, based on its mechanism of

action and available preclinical data for other selective PI3Kδ inhibitors.

Mechanism of Action
Nemiralisib Succinate targets the p110δ catalytic subunit of PI3K, a key enzyme in the

PI3K/AKT/mTOR signaling pathway. This pathway is crucial for regulating cell proliferation,

survival, and differentiation. In immune cells, activation of PI3Kδ is essential for B-cell and T-

cell receptor signaling, as well as mast cell and neutrophil function. By selectively inhibiting

PI3Kδ, Nemiralisib Succinate can modulate aberrant immune responses implicated in various

inflammatory conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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